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Compound of Interest

Compound Name: 4-Biphenylsulfonic acid

Cat. No.: B146851 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the safety data, handling precautions, and

emergency procedures for 4-Biphenylsulfonic acid (CAS No: 2113-68-0). The information is

compiled and presented to ensure the safe and effective use of this compound in research and

development settings.

Hazard Identification and Classification
4-Biphenylsulfonic acid is classified as a hazardous substance. It is crucial to understand its

potential risks to ensure the implementation of appropriate safety measures. The primary

hazards are summarized below.

According to the Globally Harmonized System of Classification and Labelling of Chemicals

(GHS), 4-Biphenylsulfonic acid is classified as follows:

Acute toxicity, Oral (Category 4), H302: Harmful if swallowed.[1][2][3]

Skin Corrosion/Irritation (Category 1B/2): Causes severe skin burns and eye damage or

causes skin irritation.[4][5][6][7]

Serious Eye Damage/Eye Irritation (Category 1/2A): Causes serious eye damage or causes

serious eye irritation.[1][2][3][4][8]
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Specific target organ toxicity — Single exposure (Category 3), Respiratory system: May

cause respiratory irritation.[4][5]

GHS Label Elements:

Pictogram:

Corrosion

Exclamation mark

Signal Word: Danger or Warning[1][2][6]

Hazard Statements:

H302: Harmful if swallowed.[1][2][3]

H314: Causes severe skin burns and eye damage.[6][7]

H315: Causes skin irritation.[4]

H319: Causes serious eye irritation.[1][2][3][4][8]

H335: May cause respiratory irritation.[4]

Precautionary Statements:

Prevention: P260, P261, P264, P270, P271, P280[1][4][5][6]

Response: P301+P312, P301+P330+P331, P302+P352, P303+P361+P353, P304+P340,

P305+P351+P338, P310, P332+P313, P337+P313, P362[1][4][5][6]

Storage: P403+P233, P405[5][6][7]

Disposal: P501[1][5][6]

Physical and Chemical Properties
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A summary of the key physical and chemical properties of 4-Biphenylsulfonic acid is

presented in the table below.

Property Value

Molecular Formula C12H10O3S[2][3][6]

Molecular Weight 234.27 g/mol [2][3]

Appearance White to off-white solid/crystalline powder[3][7]

Melting Point 135-140 °C[3][7]

Water Solubility Soluble[3][7][9]

Density ~1.3 g/cm³[3][9]

Safe Handling and Storage Protocols
Proper handling and storage of 4-Biphenylsulfonic acid are paramount to prevent exposure

and ensure a safe laboratory environment.

Engineering Controls
Work should be conducted in a well-ventilated area, preferably within a chemical fume hood.

[1][5]

Ensure that eyewash stations and safety showers are readily accessible and in close

proximity to the workstation.[5][8]

Personal Protective Equipment (PPE)
A comprehensive range of PPE must be worn when handling this chemical:
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PPE Type Specification

Eye/Face Protection

Wear tightly fitting safety goggles or chemical

safety goggles conforming to EN166 (EU) or

NIOSH (US) standards. A face shield may also

be necessary.[1][5][8]

Skin Protection

Wear impervious, chemical-resistant gloves

(e.g., nitrile rubber). Wear protective clothing to

prevent skin contact.[1][3][5][8]

Respiratory Protection

If dusts are generated or exposure limits are

exceeded, use a full-face respirator with a

particle filter.[1][4][5]

Handling Procedures
Avoid contact with skin, eyes, and clothing.[1][8][10]

Avoid breathing dust or aerosols.[1][4][10]

Wash hands thoroughly after handling.[1][4][5]

Do not eat, drink, or smoke in areas where the chemical is handled.[1]

Use non-sparking tools and take measures to prevent the build-up of electrostatic charge.[1]

[10]

Storage Conditions
Store in a tightly closed container.[1][5][10]

Keep in a dry, cool, and well-ventilated place.[5][10]

Store locked up.[5][7]

Incompatible Materials: Oxidizing agents.[5]
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Storage Protocols Handling Procedures

Store in a Tightly Closed Container

Dry, Cool, Well-Ventilated Area

Store Locked Up

Away from Incompatible Materials (e.g., Oxidizing Agents)

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Use in a Well-Ventilated Area
(Chemical Fume Hood)

Avoid Inhalation, Ingestion, and Contact

Practice Good Personal Hygiene
(Wash Hands After Handling)

Safe Handling and Storage of
4-Biphenylsulfonic Acid

For storage Always start with

Click to download full resolution via product page

Caption: Workflow for Safe Handling and Storage of 4-Biphenylsulfonic Acid.

First-Aid Measures
In the event of exposure, immediate and appropriate first-aid is critical.
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Exposure Route First-Aid Protocol

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Seek immediate medical

attention.[1][4][5]

Skin Contact

Immediately flush skin with plenty of water for at

least 15 minutes while removing contaminated

clothing and shoes. Seek immediate medical

attention.[4][5][10]

Eye Contact

Immediately rinse cautiously with water for

several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing for at

least 15 minutes. Seek immediate medical

attention/call an ophthalmologist.[1][4][5][10]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[1][4][5]

Accidental Release Measures
In the case of a spill, follow these emergency procedures to mitigate the hazard.

Personal Precautions
Evacuate personnel to a safe area.

Wear appropriate personal protective equipment (PPE) as outlined in Section 3.2.

Avoid breathing dust and contact with the spilled material.[4]

Environmental Precautions
Prevent the material from entering drains, sewers, or waterways.[4][8][10]
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Methods for Cleaning Up
For small spills, carefully sweep up or vacuum the material and place it into a suitable,

labeled container for disposal.[5][10]

Avoid generating dust.[1][4]

For large spills, contain the spill and collect the material.

Clean the affected area thoroughly with a suitable cleaning agent.
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Chemical Spill of
4-Biphenylsulfonic Acid

Evacuate Immediate Area

Don Appropriate PPE
(Respirator, Gloves, Goggles, Protective Clothing)

Contain the Spill
(Prevent spreading and entry into drains)

Clean Up Spill
(Sweep or vacuum solid material)

Decontaminate the Area

Dispose of Waste in Accordance with Regulations

Report the Incident

Click to download full resolution via product page

Caption: Emergency Workflow for a Chemical Spill of 4-Biphenylsulfonic Acid.

Toxicological Information
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Limited toxicological data is available for 4-Biphenylsulfonic acid. The available information

primarily pertains to its acute effects.

Toxicity Endpoint Result

Acute Oral Toxicity Category 4 (Harmful if swallowed)[1][2][3]

Skin Corrosion/Irritation
Causes severe skin burns and eye damage or

causes skin irritation[4][5][6][7]

Serious Eye Damage/Irritation
Causes serious eye damage or causes serious

eye irritation[1][2][3][4][8]

Respiratory Irritation May cause respiratory irritation[4][5]

Carcinogenicity, Mutagenicity, Reproductive

Toxicity
No data available

Ecological Information
There is limited data available regarding the ecological effects of 4-Biphenylsulfonic acid.[1]

[11] It is advised to prevent its release into the environment.[4][8][10]

Disposal Considerations
Dispose of 4-Biphenylsulfonic acid and its container in accordance with local, regional, and

national regulations.[1][5] The material should be disposed of at an appropriate treatment and

disposal facility.[1]

Transport Information
4-Biphenylsulfonic acid may be regulated for transport. Consult the relevant transportation

regulations (e.g., DOT, IATA, IMDG) for specific requirements. It may be classified under UN

numbers for corrosive solids, acidic, organic, n.o.s.

This guide is intended to provide comprehensive safety and handling information for 4-
Biphenylsulfonic acid. It is not exhaustive and should be used in conjunction with the full

Safety Data Sheet (SDS) provided by the supplier and internal institutional safety protocols.

Always prioritize safety and handle all chemicals with the utmost care.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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